Cas no 656808-83-2 (Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-)

Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)- structure
656808-83-2 structure
Product Name:Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-
CAS No:656808-83-2
MF:C18H29N
MW:259.429565191269
CID:1690656
PubChem ID:71375511
Update Time:2025-04-21

Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-cyclohexyl-4,6-di(propan-2-yl)aniline
    • Benzenamine, 2-cyclohexyl-4,6-bis(1-methylethyl)-
    • DTXSID90798247
    • 656808-83-2
    • Inchi: 1S/C18H29N/c1-12(2)15-10-16(13(3)4)18(19)17(11-15)14-8-6-5-7-9-14/h10-14H,5-9,19H2,1-4H3
    • InChI Key: CPSSEBRDLYXXQM-UHFFFAOYSA-N
    • SMILES: NC1C(=CC(C(C)C)=CC=1C1CCCCC1)C(C)C

Computed Properties

  • Exact Mass: 259.23017
  • Monoisotopic Mass: 259.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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